Cas no 138211-93-5 (3H-Pyrazol-3-one, 5-ethyl-1,2-dihydro-1,2-dimethyl-4-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 5-ethyl-1,2-dihydro-1,2-dimethyl-4-phenyl-
• CAS No: 138211-93-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1251712
• Update Time: 2024-08-03

3H-Pyrazol-3-one, 5-ethyl-1,2-dihydro-1,2-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 5-ethyl-1,2-dihydro-1,2-dimethyl-4-phenyl-

• Inchi： 1S/C13H16N2O/c1-4-11-12(10-8-6-5-7-9-10)13(16)15(3)14(11)2/h5-9H,4H2,1-3H3
• InChI Key： FXCZGIVCIOOJDE-UHFFFAOYSA-N
• SMILES： N1(C)C(CC)=C(C2=CC=CC=C2)C(=O)N1C

Computed Properties

• Exact Mass: 216.12638

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 323.2±45.0 °C(Predicted)
• PSA: 23.55
• pka: 3.17±0.70(Predicted)